Leukotriene A3 methyl ester

• Molecular Formula: C21H34O3
• Molecular Weight: 334.5 g/mol
• InChI: InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h10-14,16,19-20H,3-9,15,17-18H2,1-2H3/b11-10-,13-12+,16-14+/t19-,20-/m0/s1
• InChIKey: YOAQIJHBMIIBJM-NLAMMTFYSA-N

Leukotriene A3 Methyl Ester: A Differentiated Leukotriene Intermediate for Inflammation and Lipid Signaling Research

Leukotriene A3 methyl ester (CAS 83851-38-1) is a synthetic, esterified derivative of the unstable eicosanoid epoxide Leukotriene A3 (LTA3). It serves as a stable, readily hydrolyzable precursor to the free acid, which is the central intermediate in the biosynthesis of the 3-series leukotrienes from 5,8,11-eicosatrienoic (Mead) acid via the 5-lipoxygenase (5-LO) pathway [1]. This compound is a structural analog of Leukotriene A4 (LTA4), distinguished by the absence of a C14-C15 double bond, a feature that profoundly alters its biological activity and makes it a valuable research tool for dissecting leukotriene biology [2].

1

LTA4H enzyme probe — mechanism-based inhibitor context for studying leukotriene A4 hydrolase active-site labeling and inhibitor screening. Not a substrate; functional role differs from LTA4

2

Stable methyl ester precursor — supplied as a storable prodrug form; hydrolyzed to the free acid LTA3 on demand for reproducible experimentation. Circumvents free-acid instability

3

3-series leukotriene pathway studies — key intermediate derived from Mead acid via the 5-LO pathway; enables investigation of downstream LTC3/LTD3 biosynthesis. Distinct from arachidonic acid-derived 4-series

• [1] Jakschik, B. A., Morrison, A. R., & Sprecher, H. (1983). Products derived from 5,8,11-eicosatrienoic acid by the 5-lipoxygenase-leukotriene pathway. Journal of Biological Chemistry, 258(21), 12797-12800. View Source
• [2] Mancini, J. A., Waugh, R. J., Thompson, J. A., Evans, J. F., Belley, M., Zamboni, R., & Murphy, R. C. (1998). Structural characterization of the covalent attachment of leukotriene A3 to leukotriene A4 hydrolase. Archives of Biochemistry and Biophysics, 354(1), 117-124. View Source

Why Leukotriene A3 Methyl Ester Is Not a Direct Substitute for LTA4 Methyl Ester

The interchangeability of Leukotriene A3 methyl ester with its close analog, Leukotriene A4 (LTA4) methyl ester, is contraindicated by their divergent functional roles. While both are unstable epoxide intermediates in leukotriene biosynthesis, the structural variance (LTA3 lacks a C14-C15 double bond) results in a critical functional shift: LTA3 acts primarily as a potent suicide inhibitor of LTA4 hydrolase (LTA4H), whereas LTA4 is the enzyme's natural substrate for conversion to the pro-inflammatory LTB4 [1]. Using one in place of the other would yield entirely different and often opposite outcomes in enzymatic assays, cell-based studies, or drug discovery efforts targeting leukotriene synthesis or LTA4H activity [2].

Dimension

Target (LTA3 methyl ester)

Substitute risk (LTA4 methyl ester)

Enzyme role at LTA4H

Reported suicide inhibitor; covalent irreversible binding blocks LTB4 production

Natural substrate; converted to pro-inflammatory LTB4 — opposite assay readout

Structural feature

Lacks C14-C15 double bond; altered epoxide reactivity profile

Contains C14-C15 double bond; distinct enzyme recognition and turnover

Stability context

Stable methyl ester form; hydrolysis to free acid controlled by researcher

Free acid highly unstable; batch variability may compromise reproducibility

• [1] Evans, J. F., Nathaniel, D. J., Zamboni, R. J., & Ford-Hutchinson, A. W. (1985). Leukotriene A3. A poor substrate but a potent inhibitor of rat and human neutrophil leukotriene A4 hydrolase. Journal of Biological Chemistry, 260(20), 10966-10970. View Source
• [2] Mancini, J. A., Waugh, R. J., Thompson, J. A., Evans, J. F., Belley, M., Zamboni, R., & Murphy, R. C. (1998). Structural characterization of the covalent attachment of leukotriene A3 to leukotriene A4 hydrolase. Archives of Biochemistry and Biophysics, 354(1), 117-124. View Source

Evidence-Based Differentiation: Leukotriene A3 Methyl Ester vs. Key Comparators

Mechanism-Based Inhibition of LTA4 Hydrolase: LTA3 Methyl Ester vs. LTA4

Leukotriene A3 methyl ester, following hydrolysis to its active free acid LTA3, functions as a potent suicide inhibitor of LTA4 hydrolase, an enzyme critical for the synthesis of the pro-inflammatory mediator Leukotriene B4 (LTB4). This contrasts sharply with LTA4, which is the enzyme's natural substrate. This functional divergence is rooted in a structural difference: LTA3 lacks a C14-C15 double bond present in LTA4 [1]. The mechanism involves covalent, irreversible attachment of LTA3 to the enzyme, effectively blocking LTA4 binding and subsequent LTB4 production [2].

Mechanism-Based Inhibition vs. Substrate

Head-to-head

Irreversible inhibitor — qualitative switch from substrate to covalent inactivator of LTA4H

Supports selective LTA4H active-site probe context

Purified rat and human neutrophil LTA4H assays; reported covalent attachment characterized

Evidence Dimension	Functional Role with LTA4 Hydrolase
Target Compound Data	Suicide Inhibitor
Comparator Or Baseline	Substrate (LTA4)
Quantified Difference	Qualitative functional switch from substrate to irreversible inhibitor.
Conditions	Purified rat and human neutrophil LTA4 hydrolase assays, and intact rat neutrophils. [1]

Why This Matters

This qualitative switch enables the compound's use as a selective chemical probe for LTA4 hydrolase activity and structure, a function LTA4 methyl ester cannot perform.

• [1] Evans, J. F., Nathaniel, D. J., Zamboni, R. J., & Ford-Hutchinson, A. W. (1985). Leukotriene A3. A poor substrate but a potent inhibitor of rat and human neutrophil leukotriene A4 hydrolase. Journal of Biological Chemistry, 260(20), 10966-10970. View Source
• [2] Mancini, J. A., Waugh, R. J., Thompson, J. A., Evans, J. F., Belley, M., Zamboni, R., & Murphy, R. C. (1998). Structural characterization of the covalent attachment of leukotriene A3 to leukotriene A4 hydrolase. Archives of Biochemistry and Biophysics, 354(1), 117-124. View Source

Stability and Handling: Leukotriene A3 Methyl Ester vs. Free Acid

Leukotriene A3 (LTA3) in its free acid form is highly unstable and prone to rapid degradation, presenting significant challenges for routine experimental use. To overcome this limitation, the compound is commercially supplied as the methyl ester, a stable prodrug form. This esterified version can be readily hydrolyzed to the active free acid on demand, providing researchers with a reliable and convenient source of the bioactive epoxide . This strategy is a critical enabling step for reproducible experimentation.

Stability: Methyl Ester vs. Free Acid

Class-level

Stable prodrug form; on-demand hydrolysis to active free acid

Supports reproducible reagent preparation workflow

Data to verify; class-level handling guidance for lipid epoxides

Evidence Dimension	Experimental Stability and Handling
Target Compound Data	Stable as methyl ester; hydrolyzed to free acid as needed.
Comparator Or Baseline	Highly unstable (LTA3 free acid)
Quantified Difference	Qualitative improvement in stability; enables reliable storage and use.
Conditions	Standard laboratory storage and handling conditions for lipid mediators.

Why This Matters

Procuring the stable methyl ester form is essential for obtaining consistent and interpretable results, as it circumvents the inherent instability and batch-to-batch variability of the free acid.

Application in Leukotriene C4 Derivative Synthesis

Leukotriene A3 methyl ester has a documented and specific application as a starting material for the synthesis of Leukotriene C4 (LTC4) derivatives. These derivatives are valuable tools for investigating smooth muscle contractile activity, providing a functional readout distinct from the LTA4/LTB4 axis . This synthetic utility provides a clear rationale for its procurement over other leukotriene intermediates that may not serve as suitable precursors for this class of molecules.

LTC4 Derivative Synthesis

Reported

Precursor for peptidoleukotriene derivatives with smooth muscle contractile readout

Supports peptidoleukotriene synthesis context

Source-specific review; distinct from LTA4-derived analog scope

Evidence Dimension	Synthetic Utility
Target Compound Data	Precursor for LTC4 derivatives with smooth muscle contractile activity.
Comparator Or Baseline	Other leukotriene epoxides (e.g., LTA4 methyl ester)
Quantified Difference	Qualitative difference in the specific type of derivative that can be synthesized.
Conditions	Synthesis of peptidoleukotriene derivatives.

Why This Matters

This specific application provides a unique and justifiable use case for the compound, expanding its utility beyond its role as an enzyme inhibitor to that of a key synthetic intermediate.

Optimal Application Scenarios for Leukotriene A3 Methyl Ester in Scientific Research

Selective Chemical Probe for LTA4 Hydrolase (LTA4H) Enzymology and Inhibitor Development

Researchers investigating the structure, function, or inhibition of LTA4 hydrolase (LTA4H) should select Leukotriene A3 methyl ester as a tool compound. Following hydrolysis, LTA3 acts as a mechanism-based, suicide inhibitor of LTA4H [1]. This allows for the study of the enzyme's active site through covalent labeling [2], and provides a benchmark for screening and characterizing novel LTA4H inhibitors. Using LTA4 methyl ester in this context would be inappropriate as it is the enzyme's substrate and would not provide the same inhibitory readout.

Investigating the Biosynthesis and Function of 3-Series Leukotrienes

Leukotriene A3 methyl ester is the essential starting point for the study of 3-series leukotrienes, which are derived from 5,8,11-eicosatrienoic (Mead) acid rather than arachidonic acid [1]. The stable methyl ester provides a reliable source of the central intermediate, LTA3, enabling researchers to probe the downstream enzymatic conversion to other 3-series leukotrienes (e.g., LTC3, LTD3) and their distinct biological activities. This pathway is distinct from the more commonly studied 4-series leukotrienes and requires this specific compound.

Synthesis of Novel Leukotriene-Derived Compounds for Pharmacological Studies

For synthetic chemists focused on creating leukotriene analogs or derivatives, Leukotriene A3 methyl ester is a unique and valuable building block. Its use as a precursor for LTC4 derivatives with smooth muscle contractile activity is specifically documented [1]. Its structural divergence from LTA4 (lack of a C14-C15 double bond) opens avenues for synthesizing a distinct set of analogs that can be used to explore structure-activity relationships in leukotriene biology.

Application

Selection Property

Validation Focus

LTA4H enzymology and inhibitor screening

Mechanism-based irreversible inhibitor context

Active-site labeling and LTB4 suppression endpoints

3-series leukotriene biosynthesis studies

Mead acid-derived pathway intermediate

Downstream LTC3/LTD3 formation and receptor-response profiling

Peptidoleukotriene analog synthesis

Specialized epoxide building block

Structure-activity relationship and smooth muscle contractile assay context

• [1] Jakschik, B. A., Morrison, A. R., & Sprecher, H. (1983). Products derived from 5,8,11-eicosatrienoic acid by the 5-lipoxygenase-leukotriene pathway. Journal of Biological Chemistry, 258(21), 12797-12800. View Source
• [2] Evans, J. F., Nathaniel, D. J., Zamboni, R. J., & Ford-Hutchinson, A. W. (1985). Leukotriene A3. A poor substrate but a potent inhibitor of rat and human neutrophil leukotriene A4 hydrolase. Journal of Biological Chemistry, 260(20), 10966-10970. View Source